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Compound of Interest

Compound Name: Malonic acid, ammonium salt

Cat. No.: B092839

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, properties, and key
applications of diammonium malonate. This document is intended to serve as a valuable
resource for professionals in research and development, particularly those in the
pharmaceutical and chemical industries.

Introduction

Diammonium malonate is the ammonium salt of malonic acid, a dicarboxylic acid. Its chemical
formula is CsH10N20a4. This compound serves as a versatile reagent and intermediate in
various organic syntheses, including the formation of barbiturates and other pharmaceutically
relevant molecules. Understanding its synthesis and physicochemical properties is crucial for
its effective application in research and drug development.

Synthesis of Diammonium Malonate

The synthesis of diammonium malonate is a straightforward acid-base neutralization reaction.
The primary method involves the reaction of malonic acid with a suitable source of ammonia.

General Reaction

The overall reaction for the formation of diammonium malonate is:

CH2(COOH)z + 2NH40OH - (NHa4)2[CH2(COO0)2] + 2H20
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Alternatively, aqueous ammonia can be used as the ammonia source.

Experimental Protocol

The following is a representative experimental protocol for the laboratory-scale synthesis of
diammonium malonate.

Materials:

e Malonic acid (1 mole)

o Ammonium hydroxide solution (28-30% NHs, 2 moles)
e Deionized water

» Ethanol (for crystallization)

o Beaker

o Magnetic stirrer and stir bar

e pH meter or pH indicator strips
» Rotary evaporator

o Crystallization dish

e Buchner funnel and filter paper
Procedure:

e Dissolution: Dissolve one mole of malonic acid in a sufficient amount of deionized water in a
beaker with continuous stirring.

» Neutralization: Slowly add two moles of concentrated ammonium hydroxide solution to the
malonic acid solution. The reaction is exothermic, so the addition should be done cautiously,
potentially in an ice bath to control the temperature.
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e pH Adjustment: Monitor the pH of the solution. Continue adding ammonium hydroxide until
the pH of the solution is neutral (pH 7).

» Concentration: Remove the water from the resulting solution using a rotary evaporator under
reduced pressure. This will yield a concentrated solution or a crude solid of diammonium
malonate.

o Crystallization: Dissolve the crude product in a minimum amount of hot ethanol and allow it
to cool slowly to room temperature, followed by further cooling in an ice bath to induce
crystallization.

« |solation and Drying: Collect the crystals by vacuum filtration using a Buchner funnel. Wash
the crystals with a small amount of cold ethanol to remove any impurities. Dry the crystals in
a vacuum oven at a low temperature to obtain pure diammonium malonate.

Physicochemical Properties of Malonic Acid and its
Ammonium Salt

A summary of the key quantitative data for malonic acid and its diammonium salt is presented
below. It is important to note that while extensive data is available for malonic acid, specific
experimental values for some properties of diammonium malonate, such as its melting point
and a precise solubility value, are not readily available in published literature.

Property Malonic Acid Diammonium Malonate
Molecular Formula C3Ha04[1] C3H10N204[2]

Molecular Weight 104.06 g/mol [1] 138.12 g/mol [2]
Appearance White crystalline solid[3] Crystalline solid

Melting Point [143;5_137 "C (decomposes)[3] Data not readily available
Solubility in Water 73.5 g/100 mL at 20 °C[5] Highly soluble (qualitative)
pKai 2.83[3][4][6][7]

pKaz 5.69[3][41[6][7]
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Spectroscopic Data

Detailed experimental spectral data for diammonium malonate is not widely published.
However, the expected spectral characteristics can be inferred from the known spectra of
malonic acid and the ammonium ion.

« Infrared (IR) Spectroscopy: The IR spectrum of diammonium malonate would be expected to
show characteristic absorptions for the carboxylate anion (COO~) around 1600-1550 cm~1
(asymmetric stretching) and 1400 cm~* (symmetric stretching). Additionally, the N-H
stretching vibrations of the ammonium ion (NH4*) would appear as a broad band in the
region of 3300-3000 cm~1.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: In an aqueous solution (D20), the 'H NMR spectrum would likely show a singlet
for the methylene protons (CHz) of the malonate backbone. The chemical shift of the
ammonium protons is variable and often not observed due to exchange with the solvent.

o 13C NMR: The 3C NMR spectrum would show two signals: one for the methylene carbon
and another for the equivalent carboxylate carbons.

Applications in Organic Synthesis

Diammonium malonate is a valuable precursor in various organic syntheses. One of the most
notable applications of malonates is in the Knoevenagel condensation reaction.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound (like
a malonate) to a carbonyl group, followed by a dehydration reaction to yield an a,3-unsaturated
product. Ammonium salts can act as catalysts in this reaction.

Below is a logical workflow for a typical Knoevenagel condensation reaction involving a malonic
ester, which is closely related to the use of malonic acid and its salts.

Knoevenagel Condensation Workflow

Conclusion
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Diammonium malonate is a readily synthesized and useful chemical compound with
applications in organic synthesis. While there is a need for more comprehensive
characterization of its physical and spectral properties in publicly accessible literature, its role
as a precursor, particularly in reactions like the Knoevenagel condensation, is well-established.
This guide provides a foundational understanding for researchers and professionals working
with this versatile reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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